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Compound of Interest

Compound Name: 4-Phenylbutane-2-thiol

Cat. No.: B15270998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical compound 4-Phenylbutane-2-
thiol, focusing on its IUPAC nomenclature and structural representation. This information is

critical for accurate identification, synthesis, and application in research and development.

IUPAC Nomenclature and Structural Elucidation
The formal name of the compound as designated by the International Union of Pure and

Applied Chemistry (IUPAC) is 4-phenylbutane-2-thiol.[1] This name systematically describes

the molecular structure of the compound.

Structural Breakdown:

Butane: The root of the name, "-butane-", indicates a four-carbon aliphatic chain.

-2-thiol: The "-thiol" suffix signifies the presence of a sulfhydryl (-SH) functional group. The

"2-" prefix specifies that this thiol group is bonded to the second carbon atom of the butane

chain.

4-Phenyl-: The "Phenyl-" prefix indicates the attachment of a phenyl group (a benzene ring,

C₆H₅) to the butane chain. The "4-" prefix denotes that the phenyl group is connected to the

fourth carbon atom of the butane chain.

The chemical formula for 4-Phenylbutane-2-thiol is C₁₀H₁₄S.[1]
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Chemical Structure Visualization
To further clarify the molecular architecture, the following diagram illustrates the structure of 4-
Phenylbutane-2-thiol.

Caption: Molecular structure of 4-Phenylbutane-2-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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